6-Chloro-2-nitrophenoxyacetic acid ethyl ester

• Molecular Formula: C10H10ClNO5
• Molecular Weight: 259.64 g/mol
• IUPAC Name: ethyl 2-(2-chloro-6-nitrophenoxy)acetate
• InChI: InChI=1S/C10H10ClNO5/c1-2-16-9(13)6-17-10-7(11)4-3-5-8(10)12(14)15/h3-5H,2,6H2,1H3
• InChI Key: OOENWCWSZDYTTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C=CC=C1Cl)[N+](=O)[O-]

Description

6-Chloro-2-nitrophenoxyacetic acid ethyl ester is a useful research compound. Its molecular formula is C10H10ClNO5 and its molecular weight is 259.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-chloro-2-nitrophenol (1.7 g.) and ethyl chloroacetate (2.1 ml.) in dimethylformamide (12 ml.) with potassium carbonate (1.5 g.) was stirred at 75°-80° C. for 3 hours. The mixture as poured into water (120 ml.) and extracted with ethyl acetate (4× 50 ml.). The organic layer on evaporation yielded 6-chloro-2-nitrophenoxyacetic acid ethyl ester as a yellow oil.